Cas no 2172487-54-4 (5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid)
5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid
- 2172487-54-4
- EN300-1592898
-
- Inchi: 1S/C9H11F2N3O3/c10-9(11,4-15)3-14-7(5-1-2-5)6(8(16)17)12-13-14/h5,15H,1-4H2,(H,16,17)
- InChI Key: RBUXSVSBTTYYDY-UHFFFAOYSA-N
- SMILES: FC(CO)(CN1C(=C(C(=O)O)N=N1)C1CC1)F
Computed Properties
- Exact Mass: 247.07684755g/mol
- Monoisotopic Mass: 247.07684755g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 88.2Ų
5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1592898-0.05g |
5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid |
2172487-54-4 | 0.05g |
$1080.0 | 2023-07-10 | ||
| Enamine | EN300-1592898-0.1g |
5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid |
2172487-54-4 | 0.1g |
$1131.0 | 2023-07-10 | ||
| Enamine | EN300-1592898-0.25g |
5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid |
2172487-54-4 | 0.25g |
$1183.0 | 2023-07-10 | ||
| Enamine | EN300-1592898-0.5g |
5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid |
2172487-54-4 | 0.5g |
$1234.0 | 2023-07-10 | ||
| Enamine | EN300-1592898-1.0g |
5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid |
2172487-54-4 | 1.0g |
$1286.0 | 2023-07-10 | ||
| Enamine | EN300-1592898-2.5g |
5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid |
2172487-54-4 | 2.5g |
$2520.0 | 2023-07-10 | ||
| Enamine | EN300-1592898-5.0g |
5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid |
2172487-54-4 | 5.0g |
$3728.0 | 2023-07-10 | ||
| Enamine | EN300-1592898-10.0g |
5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid |
2172487-54-4 | 10.0g |
$5528.0 | 2023-07-10 | ||
| Enamine | EN300-1592898-50mg |
5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid |
2172487-54-4 | 50mg |
$1080.0 | 2023-09-23 | ||
| Enamine | EN300-1592898-100mg |
5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid |
2172487-54-4 | 100mg |
$1131.0 | 2023-09-23 |
5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid
5-Cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic Acid: A Comprehensive Overview
The compound 5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172487-54-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazole carboxylic acids, which are known for their versatile applications in drug design and materials science. The structure of this molecule is characterized by a triazole ring system substituted with a cyclopropyl group at position 5 and a 2,2-difluoro-3-hydroxypropyl group at position 1. These substituents confer unique chemical and biological properties to the compound.
The cyclopropyl group is a three-membered hydrocarbon ring that introduces strain into the molecule, making it highly reactive in certain chemical reactions. This property is particularly useful in organic synthesis, where strained rings can act as intermediates or templates for constructing complex molecular architectures. The triazole ring, on the other hand, is a heterocyclic structure known for its stability and ability to form hydrogen bonds. These characteristics make triazoles valuable in the development of pharmaceuticals and agrochemicals.
Recent studies have highlighted the potential of 5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. For instance, the hydroxyl group present in the 3-hydroxypropyl substituent can undergo various functional group transformations, enabling the creation of derivatives with improved solubility and bioavailability.
In addition to its synthetic applications, this compound has shown promise in biological assays targeting specific enzymes and receptors. The fluorine atoms in the 2,2-difluoro substituent contribute to the molecule's lipophilicity, which is a critical factor in drug design for achieving optimal absorption and distribution in vivo. Furthermore, the carboxylic acid group at position 4 can participate in hydrogen bonding interactions, making it a potential candidate for designing inhibitors of protein-protein interactions or enzyme active sites.
Recent advancements in computational chemistry have allowed researchers to model the behavior of 5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid at atomic resolution. These studies have provided insights into its electronic structure and reactivity patterns, paving the way for rational drug design strategies. For example, molecular docking simulations have revealed that this compound can bind effectively to certain G-protein coupled receptors (GPCRs), suggesting its potential as a lead compound for developing novel therapeutics.
The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the triazole ring via click chemistry reactions and subsequent functionalization with the cyclopropyl and hydroxyfluoropropyl groups. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions.
In conclusion, 5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functionalities. Its unique combination of substituents makes it an attractive candidate for further exploration in both academic research and industrial applications.
2172487-54-4 (5-cyclopropyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)